Cas no 1891397-87-7 (3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1891397-87-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6142791
• PubChem ID: 117304014
• Update Time: 2025-07-21

3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1739451
• 1891397-87-7

• Inchi： 1S/C12H11N3O/c1-15-12(13)7-10(14-15)8-2-3-11-9(6-8)4-5-16-11/h2-7H,13H2,1H3
• InChI Key： WLIVWWDEQXVZLO-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57Ų

Additional information on 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1891397-87-7) in Modern Chemical and Pharmaceutical Research

3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine, identified by the chemical abstracts service number 1891397-87-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a fused benzofuran ring linked to a pyrazole core, exhibits a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry. The presence of both aromatic and nitrogen-containing rings suggests potential interactions with biological targets, making it an intriguing subject for research.

The compound's structure combines the benzofuran moiety, known for its role in various bioactive molecules, with a methyl-substituted pyrazole ring. Pyrazole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine may confer unique biochemical properties that could be exploited for therapeutic applications.

In recent years, there has been a surge in the development of novel heterocyclic compounds due to their versatility and effectiveness in modulating biological pathways. The benzofuran-pyrazole hybrid structure has been particularly studied for its potential in addressing various diseases. For instance, studies have shown that such hybrids can interact with enzymes and receptors involved in metabolic disorders and cancer progression. The compound's ability to cross-link with these targets may lead to the development of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine is its synthetic accessibility. The benzofuran ring can be easily introduced through established organic synthesis routes, while the pyrazole core can be modified post-synthetically to enhance pharmacological activity. This flexibility allows researchers to fine-tune the molecule's properties, making it adaptable for various therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine have revealed promising interactions with key biological targets. These simulations suggest that the compound may inhibit enzymes involved in inflammation and tumor growth, providing a rationale for further experimental validation.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine's structural features make it a potential candidate for disrupting PPIs associated with diseases such as Alzheimer's and cancer. By binding to these interaction sites, the compound could modulate cellular processes and potentially alleviate disease symptoms.

In addition to its therapeutic potential, 3-(1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amino has shown promise in preclinical studies as an antioxidant agent. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound's ability to scavenge free radicals may contribute to its protective effects against these conditions.

The synthesis of 3-(1-benzofuran-5-yli)-methyl]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]-pyrazol]-methyl]amine involves multiple steps, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. These techniques include catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which are critical for constructing complex heterocyclic frameworks.

The pharmacokinetic properties of 3-(1-benzofuran}-5-yli)-methyl}-methyl}-pyrazol}-5-amino} are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary studies suggest that the molecule exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution.

One of the challenges in developing new drugs is ensuring their selectivity—targeting specific disease-causing pathways without affecting normal biological processes. The unique structural features of 3-(1-benzo}{furan}-5-yli)}-{methyl}-{pyrazi}{l}-amino} may contribute to its selectivity by interacting with specific residues on target proteins. This specificity is crucial for minimizing side effects and improving patient outcomes.

The future direction of research on 3-(1-benzo}{furan}-5-yli)}-{methyl}-{pyrazi}{l}-amino} includes exploring its potential as a lead compound for drug development. By synthesizing analogs with modified substituents, researchers can assess how changes in structure affect pharmacological activity. This approach will help identify key structural elements responsible for the compound's bioactivity and guide the design of more effective derivatives.

In conclusion,3-(b{enzo}{furan}-5-yli)}-{methyl}-{pyrazi}{l}-amino} (CAS No., 1891397{87}-7) is a promising heterocyclic compound with significant potential in pharmaceutical research{}. Its unique structure{ combined with its demonstrated bioactivity{ make it an attractive candidate for further development{}. As research continues{}, this molecule could contribute to advancements in drug discovery{ targeted therapies{ and improved patient care{.